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Cat. No.: B1249608 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Abstract
VUF8504 is a potent and selective positive allosteric modulator (PAM) of the human adenosine

A3 receptor (A3R).[1] As a PAM, VUF8504 enhances the affinity and/or efficacy of the

endogenous ligand, adenosine, at the A3R.[1] The adenosine A3 receptor is a G protein-

coupled receptor (GPCR) that is overexpressed in inflammatory and cancer cells, making it a

promising therapeutic target.[1][2] VUF8504, with a reported affinity of 17.0 nM for the human

A3R, serves as a valuable research tool for investigating the physiological and

pathophysiological roles of this receptor. These application notes provide detailed protocols for

the in vitro and potential in vivo use of VUF8504 to aid researchers in drug development and

scientific discovery.

Mechanism of Action
VUF8504 binds to an allosteric site on the A3 adenosine receptor, distinct from the orthosteric

site where adenosine binds. This interaction induces a conformational change in the receptor

that enhances the binding and/or signaling of the endogenous agonist, adenosine. The A3R

primarily couples to the Gi/o family of G proteins, and its activation leads to the inhibition of

adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[3] Additionally,

A3R activation can modulate other signaling pathways, including the PI3K and NF-κB

pathways, which are implicated in inflammation.[1]
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Below is a diagram illustrating the proposed signaling pathway of the A3 adenosine receptor

modulated by VUF8504.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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